N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C21H26FN3O4S/c1-17-4-2-3-5-20(17)29-16-21(26)23-10-15-30(27,28)25-13-11-24(12-14-25)19-8-6-18(22)7-9-19/h2-9H,10-16H2,1H3,(H,23,26)
• InChI Key: ZOGRWEKYBPREPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C21H26FN3O4S
• Molecular Weight: 435.5 g/mol

Description

N-(2-((4-(4-fluorophenyl)piperazin-1-yl)sulfonyl)ethyl)-2-(o-tolyloxy)acetamide, commonly known as FPEA, is a chemical compound that has been extensively studied for its potential therapeutic applications. FPEA belongs to the class of sulfonyl-containing compounds, which have been shown to possess a wide range of biological activities.

Mechanism of Action

Target of Action

The primary targets of this compound are Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .

Mode of Action

The compound interacts with its targets, the ENTs, by inhibiting their function . It is more selective to ENT2 than to ENT1 .

Biochemical Pathways

The compound affects the biochemical pathways involving ENTs. By inhibiting ENTs, it disrupts nucleotide synthesis and the regulation of adenosine function . This can have downstream effects on various cellular processes, including cell proliferation and apoptosis.

Result of Action

The molecular and cellular effects of the compound’s action primarily involve the disruption of nucleotide synthesis and the regulation of adenosine function . This can lead to changes in cell proliferation and apoptosis, potentially influencing the progression of diseases such as cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of FPEA for lab experiments is its high purity and stability. FPEA can be easily synthesized in large quantities, making it a cost-effective compound for research purposes. However, FPEA has limited solubility in water, which can make it difficult to use in certain experiments. FPEA also has a relatively short half-life, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for the research and development of FPEA. One potential direction is the development of FPEA derivatives with improved solubility and pharmacokinetic properties. Another potential direction is the investigation of FPEA in combination with other drugs for the treatment of cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of FPEA and its potential therapeutic applications.

Synthesis Methods

The synthesis of FPEA involves a multistep process that begins with the reaction of 4-fluorophenylpiperazine with 2-(o-tolyloxy)acetyl chloride to yield the intermediate compound. This intermediate is then reacted with ethanesulfonyl chloride to form the final product, FPEA. The synthesis method has been optimized to yield high purity and high yield of FPEA.

Scientific Research Applications

FPEA has been studied for its potential therapeutic applications in various fields of medicine. One of the most promising applications of FPEA is in the treatment of cancer. Studies have shown that FPEA can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. FPEA has also been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory diseases.